5-Chloro-2-{2-[(2-chlorobenzyl)sulfanyl]-3-pyridinyl}-1,3-benzoxazole
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Description
5-Chloro-2-{2-[(2-chlorobenzyl)sulfanyl]-3-pyridinyl}-1,3-benzoxazole (5-Cl-2-CBS-BX) is a novel synthetic molecule that has recently been studied for its potential in scientific research applications. This molecule is a member of the benzoxazole family, a group of heterocyclic compounds containing an oxygen-nitrogen ring system. 5-Cl-2-CBS-BX has been investigated for its potential to act as an inhibitor of certain enzymes, as well as its ability to interact with some proteins and receptors. The aim of
Scientific Research Applications
- Anticancer Potential : Researchers investigate this compound’s ability to inhibit cancer cell growth. Its unique structure may interfere with specific cellular pathways, making it a potential candidate for novel anticancer drugs .
- Anti-inflammatory Properties : The benzoxazole scaffold is associated with anti-inflammatory effects. Scientists explore derivatives of this compound for their potential in treating inflammatory diseases .
- Organic Semiconductors : Benzoxazole derivatives exhibit semiconducting properties. Researchers study their use in organic light-emitting diodes (OLEDs), organic photovoltaics (solar cells), and field-effect transistors (FETs) .
- Fluorescent Probes : The pyridine moiety in this compound can serve as a fluorescent probe. Scientists develop derivatives for bioimaging and cellular studies .
- Pesticides and Herbicides : Benzoxazole derivatives may have pesticidal or herbicidal activity. Researchers explore their potential as environmentally friendly alternatives to conventional agrochemicals .
- Enzyme Inhibitors : Scientists investigate whether this compound or its analogs can inhibit specific enzymes. Such inhibitors could be valuable tools for understanding enzyme function or potential drug targets .
- Chromatographic Applications : Researchers use benzoxazole derivatives as reference standards in high-performance liquid chromatography (HPLC) or gas chromatography (GC) analyses .
- Fluorescence Studies : The compound’s fluorescence properties are of interest. Researchers explore its behavior in different solvents, pH conditions, and temperature ranges .
Medicinal Chemistry and Drug Development
Materials Science and Organic Electronics
Agrochemical Research
Biochemistry and Enzymology
Analytical Chemistry
Photophysics and Spectroscopy
properties
IUPAC Name |
5-chloro-2-[2-[(2-chlorophenyl)methylsulfanyl]pyridin-3-yl]-1,3-benzoxazole |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H12Cl2N2OS/c20-13-7-8-17-16(10-13)23-18(24-17)14-5-3-9-22-19(14)25-11-12-4-1-2-6-15(12)21/h1-10H,11H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CKKLEIDWOKPUHF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)CSC2=C(C=CC=N2)C3=NC4=C(O3)C=CC(=C4)Cl)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H12Cl2N2OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
387.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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